Cas no 112926-02-0 (Indo-1 AM)

• Product Name: Indo-1 AM
• CAS No: 112926-02-0
• MF: C₄₇H₅₁N₃O₂₂
• MW: 1009.91475510597
• CID: 149630
• PubChem ID: 24896026
• Update Time: 2025-04-19

Indo-1 AM Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxylicacid,2-[4-[bis[2-[(acetyloxy)methoxy]-2-oxoethyl]amino]-3-[2-[2-[bis[2-[(acetyloxy)methoxy]-2-oxoethyl]amino]-5-methylphenoxy]ethoxy]phenyl]-,(acetyloxy)methyl ester
• 1H-Indole-6-carboxylicacid,2-[4-[bis[2-[(acetyloxy)methoxy]-2-oxoethyl]amino]-3-[2-[2-[bis[2-[(acetyloxy)methoxy]-2-oxoethyl]
• 1H-Indole-6-carboxylicacid,2-[4-[bis[2-[(acetyloxy)methoxy]-2-oxoethyl]amino]-3-[2-[2-[bis[2-[...
• acetyloxymethyl 2-[4-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]-3-[2-[2-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]-5-methylphenoxy]ethoxy]phenyl]-1H-indole-6-carboxylate
• INDO 1-AM
• Indo 1-AM Solution
• Indo-1, AM *SP-Pak*
• INDO 1
• Indo-1 pentaacetoxymethyl ester
• 4-(6-Carboxy-2-indolyl)-4′-methyl-2,2′-(ethylenedioxy)dianiline-N,N,N′,N′-tetraacetic acid tetrakis(acetoxymethyl) ester
• 2-[4-[Bis[2-[(acetyloxy)methoxy]-2-oxoethyl]amino]-3-[2-[2-[bis[2-[(acetyloxy)methoxy]-2-oxoetyl]amino]-5-methylphenoxy]ethoxy]phenyl]-1H-indole-6-carboxylic acid (acetyloxy)methyl ester
• Indo-1-ame
• Indo 1 Am Ester
• INDO 1-AM, FOR FLUORESCENCE
• ACETOXYMETHYL ESTER OF INDO 1
• INDO 1/AM (1SET = 10x100UG)
• Indo-1, AM *CAS 112926-02-0*
• indo-1pentaacetoxymethylester
• Indo-1 AM
• Indo-1 Acetoxymethyl ester
• 4-(6-Carboxy-2-indolyl)-4'-methyl-2,2'-(ethylenedioxy)dianiline-N,N,N',N'-tetraacetic acid tetrakis(acetoxymethyl) ester
• 1H-Indole-6-carboxylic acid, 2-(4-(bis(2-((acetyloxy)methoxy)-2-oxoethyl)amino)-3-(2-(2-(bis(2-((acetyloxy)methoxy)-2-oxoethyl)amino)-5-methylphenoxy)ethoxy)phenyl)-, (acetyloxy)methyl ester
• Indo 1AM
• INDO 1/AM
• Indo1-AM
• DTXSID00150236
• 1-[2-Amino-5-(6-carboxyindol-2-yl)phenoxy]-2-(2\\'-amino-5\\'-methylphenoxy)ethane-N,N,N\\',N\\'-tetraacetic acid, pentaacetoxymethylester
• HB0790
• AKOS040744087
• AS-82186
• 112926-02-0
• Mag-Indo 1-AM, for fluorescence, >=95% (HPLC)
• C47H51N3O22
• MFCD00036955
• HY-101898
• CS-7992
• Indo 1-AM, ~95% (HPLC)
• F85581
• 2-[4-[Bis[2-[(acetoxy)methoxy]-2-oxoethyl]amino]-3-[2-[2-[bis[2-[(acetyloxy)methoxy]-2-oxoethyl]amino]-5-methylphenoxy]ethoxy]phenyl]-1H-indole-6-carboxylic acid (acetoxy)methyl ester
• (ACETYLOXY)METHYL 2-({2-[(ACETYLOXY)METHOXY]-2-OXOETHYL}(2-{2-[5-(6-{[(ACETYLOXY)METHOXY]CARBONYL}-1H-INDOL-2-YL)-2-[BIS({2-[(ACETYLOXY)METHOXY]-2-OXOETHYL})AMINO]PHENOXY]ETHOXY}-4-METHYLPHENYL)AMINO)ACETATE
• DA-64440
• Indo 1 Acetoxymethyl Ester; (Acetyloxy)methyl 2-[4-[bis[2-[(acetyloxy)methoxy]-2-oxoethyl]amino]-3-[2-[2-[bis[2-[(acetyloxy)methoxy]-2-oxoethyl]amino]-5-methylphenoxy]ethoxy]phenyl]-1H-indole-6-carboxylate (ACI); Indo 1AM

• MDL： MFCD00036955
• Inchi： 1S/C47H51N3O22/c1-28-7-11-39(49(19-43(56)68-23-63-29(2)51)20-44(57)69-24-64-30(3)52)41(15-28)61-13-14-62-42-18-35(37-16-34-8-9-36(17-38(34)48-37)47(60)72-27-67-33(6)55)10-12-40(42)50(21-45(58)70-25-65-31(4)53)22-46(59)71-26-66-32(5)54/h7-12,15-18,48H,13-14,19-27H2,1-6H3
• InChI Key： CAWBRCOBJNWRLK-UHFFFAOYSA-N
• SMILES： O(CCOC1C=C(C)C=CC=1N(CC(=O)OCOC(C)=O)CC(=O)OCOC(C)=O)C1C=C(C=CC=1N(CC(=O)OCOC(C)=O)CC(=O)OCOC(C)=O)C1=CC2C=CC(C(=O)OCOC(C)=O)=CC=2N1

Computed Properties

• Exact Mass: 1009.30000
• Monoisotopic Mass: 1009.296
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 72
• Rotatable Bond Count: 37
• Complexity: 1800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 5.4
• Topological Polar Surface Area: 304A^2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4±0.1 g/cm3
• Melting Point: >250 ℃
• Boiling Point: 1009.2±65.0 °C at 760 mmHg
• Flash Point: 564.1±34.3 °C
• Refractive Index: 1.577
• Solubility: DMSO: soluble
• PSA: 303.73000
• LogP: 3.14650
• Solubility: dissolve in water
• λmax: 356nm
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Indo-1 AM Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8-10
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles